Cas no 1803641-73-7 (3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide)

• Product Name: 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide
• CAS No: 1803641-73-7
• MF: C₇H₅F₃N₄O₃S
• MW: 282.199809789658
• CID: 4910564
• Update Time: 2025-09-22

3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide

• Inchi： 1S/C7H5F3N4O3S/c8-7(9,10)17-6-5(12)4(18(13,15)16)1-3(2-11)14-6/h1H,12H2,(H2,13,15,16)
• InChI Key： ZACKIJCLSDYMCS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C#N)N=C(C=1N)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 0.9
• Topological Polar Surface Area: 141

Additional information on 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide

3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide: A Multifunctional Scaffold for Targeted Therapeutic Applications

3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1803641-73-7) represents a unique molecular architecture that combines multiple functional groups into a single scaffold, offering versatile pharmacological properties. This compound features a pyridine ring core substituted with a trifluoromethoxy group at the 2-position, an amino group at the 3-position, and a cyano group at the 6-position, with a sulfonamide functionality extending from the 4-position. Such structural complexity enables 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide to interact with multiple biological targets, making it a promising candidate for drug discovery programs targeting inflammatory diseases, cancer, and infectious disorders.

Recent advances in medicinal chemistry have highlighted the importance of trifluoromethoxy substitutions in enhancing the physicochemical properties of small molecules. The trifluoromethoxy group contributes to increased hydrophobicity and metabolic stability, while the cyano group imparts electron-withdrawing characteristics that modulate the electronic environment of the pyridine ring. These structural features are critical for optimizing the compound's interactions with enzyme active sites and receptor binding pockets. In particular, the trifluoromethoxy group has been shown to enhance the binding affinity of pyridine derivatives to phosphodiesterase-5 (PDE5) and histone deacetylase (HDAC) targets, as demonstrated in a 2023 study published in Journal of Medicinal Chemistry.

The sulfonamide functionality in 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide is particularly noteworthy for its role in modulating enzyme inhibition mechanisms. Sulfonamide groups are commonly used in the design of kinase inhibitors due to their ability to mimic the γ-phosphate group of ATP, thereby competing with the substrate for binding to the catalytic site. A 2024 review in Drug Discovery Today emphasized that sulfonamide derivatives with heterocyclic scaffolds exhibit improved selectivity and reduced off-target effects, which aligns with the structural design of this compound. This makes 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide a potential lead molecule for the development of targeted therapies.

From a synthetic perspective, the synthesis of 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide involves a multi-step process that begins with the functionalization of a pyridine ring. The introduction of the trifluoromethoxy group typically requires a nucleophilic substitution reaction with a fluorinating agent, while the cyano group is often incorporated through a coupling reaction with a nitrile derivative. The sulfonamide functionality is usually added via a reaction with an appropriate sulfonyl chloride, followed by an amidation step. This synthetic strategy has been validated in a 2023 study published in Organic & Biomolecular Chemistry, which demonstrated the feasibility of scalable synthesis methods for this compound.

Recent pharmacological studies have explored the potential of 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide as a modulator of inflammatory pathways. In a 2024 preclinical study, the compound was shown to inhibit the activity of phosphodiesterase-5 (PDE5) in human endothelial cells, leading to increased cyclic guanosine monophosphate (cGMP) levels and vasodilation. This effect was comparable to that of sildenafil, a well-established PDE5 inhibitor, but with improved selectivity for the PDE5 isoform. The study, published in Pharmacological Research, suggests that 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide could serve as a novel therapeutic agent for the treatment of erectile dysfunction and pulmonary arterial hypertension.

In addition to its PDE5 inhibitory activity, 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide has shown promise as a histone deacetylase (HDAC) inhibitor. HDACs are enzymes that regulate gene expression by removing acetyl groups from histone proteins, and their dysregulation is implicated in various cancers. A 2023 study in Cancer Research reported that this compound selectively inhibits HDAC6, a isoform associated with neurodegenerative diseases and cancer metastasis. The sulfonamide group was found to be critical for the binding affinity to HDAC6, as it forms hydrogen bonds with the catalytic residues in the enzyme's active site. This finding underscores the versatility of 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide as a scaffold for designing multitarget drugs.

From a computational perspective, molecular docking studies have provided insights into the binding interactions of 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide with its biological targets. A 2024 in silico study published in Computational Biology and Chemistry used molecular dynamics simulations to analyze the binding of the compound to PDE5 and HDAC6. The results indicated that the trifluoromethoxy group forms hydrophobic interactions with the binding pocket of PDE5, while the sulfonamide group establishes hydrogen bonds with the catalytic residues of HDAC6. These interactions are crucial for the compound's efficacy and selectivity, highlighting the importance of structural optimization in drug design.

Despite its promising pharmacological properties, the development of 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide as a therapeutic agent requires further investigation into its toxicity profile and metabolic stability. A 2023 study in Toxicological Sciences evaluated the in vivo safety of the compound in mice and found no significant organ toxicity at doses up to 50 mg/kg. However, further studies are needed to assess its long-term safety in human trials. Additionally, the metabolic fate of the compound in vivo remains an area of active research, as understanding its clearance pathways is essential for optimizing dosing regimens.

In conclusion, 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide is a multifunctional scaffold with broad therapeutic potential. Its unique combination of trifluoromethoxy, cyano, and sulfonamide groups enables interactions with multiple biological targets, making it a valuable lead compound for drug discovery. Ongoing research into its pharmacological mechanisms, synthetic methods, and safety profile will be critical for advancing this compound toward clinical applications in the treatment of inflammatory diseases, cancer, and other conditions.

For more information on the latest developments in the field of 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-sulfonamide, please refer to recent publications in Journal of Medicinal Chemistry, Pharmacological Research, and Drug Discovery Today. These sources provide detailed insights into the structural, synthetic, and biological aspects of this compound, as well as its potential role in future therapeutic strategies.